Cas no 2229574-88-1 (3-methyl-3-(4-methyl-3-nitrophenyl)butan-1-amine)

• Product Name: 3-methyl-3-(4-methyl-3-nitrophenyl)butan-1-amine
• CAS No: 2229574-88-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6429973
• PubChem ID: 165689356
• Update Time: 2025-05-23

3-methyl-3-(4-methyl-3-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methyl-3-nitrophenyl)butan-1-amine
• EN300-1832577
• 2229574-88-1

• Inchi： 1S/C12H18N2O2/c1-9-4-5-10(8-11(9)14(15)16)12(2,3)6-7-13/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： OTSKTHIUUJZZHN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-methyl-3-(4-methyl-3-nitrophenyl)butan-1-amine

3-Methyl-3-(4-Methyl-3-Nitrophenyl)Butan-1-Amine: A Comprehensive Overview

3-Methyl-3-(4-Methyl-3-Nitrophenyl)Butan-1-Amine, identified by the CAS registry number 2229574-88-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of 3-Methyl-3-(4-Methyl-3-Nitrophenyl)Butan-1-Amine comprises a butanamine backbone with a methyl group at position 3 and a substituted phenyl group at the same position. The phenyl group is further substituted with a methyl group at position 4 and a nitro group at position 3, creating a complex aromatic system with potential for various chemical reactivities. This structure allows for diverse functionalization and modification, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of 3-Methyl-3-(4-Methyl-3-Nitrophenyl)Butan-1-Amine in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a ligand in metalloenzyme mimicry, potentially leading to new treatments for diseases such as cancer and neurodegenerative disorders. The compound's unique electronic properties and steric effects make it an ideal candidate for binding to specific protein targets, enhancing its therapeutic potential.

In the realm of materials science, 2229574-88-1 has been investigated for its role in the synthesis of advanced polymers and composites. Its amine functionality enables it to participate in polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent breakthroughs have demonstrated its application in creating high-performance polymers suitable for aerospace and automotive industries.

The synthesis of 3-Methyl-3-(4-Methyl-3-Nitrophenyl)Butan-1-Amine involves multi-step organic reactions, including nucleophilic substitution, aromatic substitution, and reduction processes. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible. The compound's synthesis also highlights the importance of stereochemistry control, ensuring the desired enantiomeric form is obtained for specific applications.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under standard conditions, proper precautions must be taken during synthesis and handling to avoid exposure or contamination. Its chemical stability under various conditions has been thoroughly studied, ensuring safe storage and transportation.

In conclusion, 3-Methyl-3-(4-Methyl-3-Nitrophenyl)Butan-1-Amine (CAS No: 2229574-88-1) stands out as a versatile and promising compound with applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific developments.